Cas no 1565047-78-0 (6-methanesulfonylpyridine-3-sulfonyl chloride)

• Product Name: 6-methanesulfonylpyridine-3-sulfonyl chloride
• CAS No: 1565047-78-0
• MF: C₆H₆ClNO₄S₂
• MW: 255.69913816452
• CID: 4606412
• PubChem ID: 91636398
• Update Time: 2025-05-20

6-methanesulfonylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfonylpyridine-3-sulfonyl chloride

• Inchi： 1S/C6H6ClNO4S2/c1-13(9,10)6-3-2-5(4-8-6)14(7,11)12/h2-4H,1H3
• InChI Key： CEMMEPOVTSQYMW-UHFFFAOYSA-N
• SMILES： C1=NC(S(C)(=O)=O)=CC=C1S(Cl)(=O)=O

Additional information on 6-methanesulfonylpyridine-3-sulfonyl chloride

Recent Advances in the Application of 6-Methanesulfonylpyridine-3-Sulfonyl Chloride (CAS: 1565047-78-0) in Chemical Biology and Pharmaceutical Research

6-Methanesulfonylpyridine-3-sulfonyl chloride (CAS: 1565047-78-0) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a sulfonylating agent, particularly in the synthesis of sulfonamide derivatives, which are pivotal in the development of novel therapeutic agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, mechanistic insights, and emerging applications in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-methanesulfonylpyridine-3-sulfonyl chloride in the rapid sulfonylation of amine-containing scaffolds. The study emphasized its high selectivity and yield under mild reaction conditions, making it an attractive alternative to traditional sulfonylating agents. Additionally, the compound's stability in aqueous environments was noted, suggesting potential for use in bioconjugation strategies for targeted drug delivery systems.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-methanesulfonylpyridine-3-sulfonyl chloride was employed to synthesize a series of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study revealed that derivatives synthesized using this reagent exhibited enhanced binding affinity and selectivity compared to those prepared via conventional methods. These findings underscore the compound's utility in optimizing pharmacokinetic properties of small-molecule inhibitors.

Recent patent filings (e.g., WO2023056123) have further expanded the scope of 6-methanesulfonylpyridine-3-sulfonyl chloride, detailing its application in the preparation of radiopharmaceuticals for positron emission tomography (PET) imaging. The sulfonyl chloride moiety was leveraged to introduce fluorine-18 labels, enabling the development of novel tracers for oncology and neurology applications. This innovation highlights the compound's growing importance in diagnostic agent development.

Mechanistic studies using density functional theory (DFT) calculations, published in ACS Omega, provided insights into the electrophilic reactivity of 6-methanesulfonylpyridine-3-sulfonyl chloride. The research identified the pyridine ring's electron-withdrawing effect as a key factor in enhancing the sulfonyl chloride group's reactivity, offering a rationale for its superior performance in nucleophilic substitution reactions compared to aliphatic sulfonyl chlorides.

Despite these advances, challenges remain in scaling up synthetic protocols using 6-methanesulfonylpyridine-3-sulfonyl chloride, particularly regarding its purification and storage stability. Recent work in Organic Process Research & Development addressed these issues by developing a continuous-flow synthesis approach that minimizes degradation and improves reproducibility, paving the way for industrial-scale applications.

In conclusion, 6-methanesulfonylpyridine-3-sulfonyl chloride (1565047-78-0) represents a multifaceted tool in modern drug discovery, with demonstrated applications ranging from small-molecule therapeutics to diagnostic agents. Its unique reactivity profile and compatibility with diverse reaction conditions position it as a valuable asset for medicinal chemists. Future research directions may explore its use in fragment-based drug design and the development of covalent inhibitors, further expanding its impact in pharmaceutical sciences.